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Compound of Interest

Compound Name: Perfluorododecyl iodide

Cat. No.: B1346554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of

Perfluorododecyl Iodide as a novel surfactant or adjuvant in agrochemical formulations. Due

to its unique chemical properties, including high chemical inertness and low surface energy,

Perfluorododecyl Iodide presents an opportunity to enhance the efficacy of pesticides.

However, it is crucial to consider the environmental impact associated with per- and

polyfluoroalkyl substances (PFAS), the chemical class to which Perfluorododecyl Iodide
belongs[1][2].

Introduction to Perfluorododecyl Iodide in
Agrochemicals
Perfluorododecyl Iodide is a specialized fluorinated compound with the potential for use in

advanced agrochemical formulations due to its inherent stability[3]. Like other fluorinated

surfactants, it can significantly reduce the surface tension of aqueous spray solutions, leading

to improved wetting, spreading, and penetration of active ingredients on plant surfaces[2][4].

The incorporation of such adjuvants can lead to a significant improvement in pest control,

potentially allowing for reduced application volumes of the active ingredient[3].

Key Properties of Perfluorododecyl Iodide:
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Property Value Reference

Molecular Formula C10F21I [3]

Appearance Solid [5]

Key Features
High chemical inertness, low

surface energy
[3]

Potential Applications in Agrochemical
Formulations
Perfluorododecyl Iodide can be investigated for its utility as a tank-mix adjuvant or as a

component of in-can formulations for various pesticide types, including herbicides, insecticides,

and fungicides. Its primary function would be to act as a surfactant, enhancing the physical

characteristics of the spray solution to improve contact with and penetration into the target pest

or plant[6].

Potential benefits include:

Enhanced Wetting: Overcoming the hydrophobicity of waxy plant cuticles to ensure uniform

coverage.

Improved Spreading: Increasing the contact area of the pesticide on the leaf surface.

Increased Penetration: Facilitating the uptake of systemic pesticides through the plant

cuticle.

Rainfastness: Improving the adhesion of the pesticide to the plant surface, reducing wash-off

from rain.

Experimental Protocols
The following protocols are designed to evaluate the efficacy of Perfluorododecyl Iodide as a

surfactant in an agrochemical formulation.

Protocol for Determining Surface Tension Reduction
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This protocol outlines the procedure for measuring the reduction in surface tension of an

aqueous solution containing Perfluorododecyl Iodide, based on ASTM D1331[3].

Materials:

Perfluorododecyl Iodide

Deionized water

Tensiometer (Du Noüy ring or Wilhelmy plate method)

Glassware

Magnetic stirrer and stir bars

Procedure:

Prepare a stock solution of Perfluorododecyl Iodide in a suitable co-solvent if necessary,

due to its low water solubility.

Prepare a series of aqueous solutions with increasing concentrations of Perfluorododecyl
Iodide.

Calibrate the tensiometer according to the manufacturer's instructions.

Measure the surface tension of each solution, ensuring the temperature is constant.

Record the surface tension for each concentration.

Plot surface tension as a function of the logarithm of the Perfluorododecyl Iodide
concentration to determine the Critical Micelle Concentration (CMC) and the surface tension

at the CMC.
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Solution Preparation

Measurement

Data Analysis

Prepare Stock Solution

Create Serial Dilutions

Measure Surface Tension

Calibrate Tensiometer

Record Data

Plot and Determine CMC

Experimental Setup

Droplet Application & Observation

Data Acquisition & Analysis

Prepare Formulations

Deposit Droplet

Prepare Hydrophobic Surface

Record with High-Speed Camera

Measure Contact Angle

Calculate Spread Factor

Compare Formulations
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Addition of Perfluorododecyl Iodide to Spray Tank

Reduction of Surface Tension

Improved Wetting and Spreading on Leaf Surface

Enhanced Contact with Target Increased Penetration of Active Ingredient

Improved Pesticide Efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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